Cas no 2171194-96-8 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid)
(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid
- 2171194-96-8
- (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid
- EN300-1575647
-
- Inchi: 1S/C28H28N2O5/c1-3-18(15-26(31)32)29-27(33)19-13-8-14-25(17(19)2)30-28(34)35-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-14,18,24H,3,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t18-/m0/s1
- InChI Key: XAFJEBXMXYCMHD-SFHVURJKSA-N
- SMILES: O(C(NC1=CC=CC(C(N[C@H](CC(=O)O)CC)=O)=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575647-0.05g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-0.1g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-0.25g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-0.5g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-1.0g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-2.5g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-5.0g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-10.0g |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1575647-50mg |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575647-100mg |
(3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}pentanoic acid |
2171194-96-8 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid
Comprehensive Overview of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid (CAS No. 2171194-96-8)
The compound (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid, identified by its CAS No. 2171194-96-8, is a specialized organic molecule widely recognized in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers frequently utilize this compound due to its stability and compatibility with solid-phase peptide synthesis (SPPS) protocols.
In recent years, the demand for Fmoc-protected amino acid derivatives like (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is particularly relevant in the development of targeted therapies, where precise molecular modifications are critical. Its application extends to the design of peptide-based therapeutics, which are gaining traction as alternatives to traditional small-molecule drugs due to their high specificity and reduced side effects.
The CAS No. 2171194-96-8 compound is also a subject of interest in academic research, particularly in studies exploring structure-activity relationships (SAR) and peptide mimetics. Its incorporation into peptide chains can influence conformational stability and binding affinity, making it a versatile tool for optimizing drug candidates. Additionally, the Fmoc group in this molecule allows for selective deprotection under mild conditions, a feature highly valued in multi-step synthetic routes.
From an industrial perspective, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid is manufactured under stringent quality controls to ensure high purity and consistency. Suppliers often highlight its role in custom peptide synthesis services, catering to the needs of biotech and pharmaceutical companies. The compound's compatibility with automated synthesizers further enhances its appeal, enabling scalable production of peptide-based drugs and diagnostics.
Environmental and regulatory considerations also play a role in the usage of CAS No. 2171194-96-8. While the compound is not classified as hazardous, proper handling and disposal practices are recommended to minimize any potential impact. Researchers are encouraged to adhere to green chemistry principles when working with such intermediates, aligning with the growing emphasis on sustainable laboratory practices.
In summary, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid (CAS No. 2171194-96-8) stands as a pivotal building block in modern synthetic chemistry. Its applications span from drug development to academic research, reflecting its versatility and importance in advancing peptide-based innovations. As the scientific community continues to explore new therapeutic frontiers, this compound is poised to remain a key player in the toolkit of chemists and researchers worldwide.
2171194-96-8 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)